(4'-Fluoro-[1,1'-biphenyl]-4-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone

• IUPAC Name: [4-(4-fluorophenyl)phenyl]-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C20H17FN4O/c21-17-8-6-15(7-9-17)14-2-4-16(5-3-14)19(26)25-12-18(13-25)24-20-22-10-1-11-23-20/h1-11,18H,12-13H2,(H,22,23,24)
• InChI Key: CMMCAIAJCJPRPE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)F)NC4=NC=CC=N4
• Molecular Formula: C20H17FN4O
• Molecular Weight: 348.4 g/mol

Description

The compound “(4’-Fluoro-[1,1’-biphenyl]-4-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone” is a complex organic molecule. It contains a biphenyl group which is a type of aromatic hydrocarbon with two phenyl rings. It also has a fluoro group attached to one of the phenyl rings. The molecule also contains a pyrimidin-2-ylamino group and an azetidin-1-yl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic biphenyl group could impart certain characteristics, such as planarity and conjugation. The fluoro group would be expected to be electronegative, potentially affecting the distribution of electron density in the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For instance, the fluoro group might be susceptible to nucleophilic aromatic substitution reactions. The pyrimidin-2-ylamino and azetidin-1-yl groups could also participate in various reactions.

Scientific Research Applications

Light-Emitting Electrochemical Cells (LECs)

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Biological Applications

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Chemical Synthesis and Intermediates

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Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity, toxicity, and potential for bioaccumulation. Proper safety precautions should be taken when handling it.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its biological activity, optimizing its synthesis, or studying its reactivity.